Cas no 1281984-41-5 (2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride)

• Product Name: 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride
• CAS No: 1281984-41-5
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 6595897
• PubChem ID: 60136468
• Update Time: 2025-06-08

2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride
• 2-[3-(trifluoromethyl)pyrazol-1-yl]propanoyl chloride
• 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl chloride
• 1281984-41-5
• AKOS015922594
• EN300-23628168

• Inchi： 1S/C7H6ClF3N2O/c1-4(6(8)14)13-3-2-5(12-13)7(9,10)11/h2-4H,1H3
• InChI Key： JOUYHDPSEKQUDP-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(N1C=CC(C(F)(F)F)=N1)C

Computed Properties

• Exact Mass: 226.0120750g/mol
• Monoisotopic Mass: 226.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride

Professional Introduction to Compound with CAS No. 1281984-41-5 and Product Name: 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride

Compound with the CAS number 1281984-41-5, specifically identified by the product name 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The presence of a trifluoromethyl group and a pyrazol core structure imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The trifluoromethyl substituent is particularly noteworthy, as it is known to enhance the metabolic stability and binding affinity of molecules when incorporated into drug candidates. This feature has been extensively studied in the development of small-molecule inhibitors and therapeutic agents. The pyrazole ring, on the other hand, is a well-documented pharmacophore that contributes to the compound's ability to interact with biological targets such as enzymes and receptors. The combination of these structural elements in 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride suggests a promising profile for further exploration.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, pyrazole derivatives have emerged as a particularly fruitful area of investigation due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds can exhibit properties ranging from anti-inflammatory and anti-microbial effects to more specialized applications such as kinase inhibition. The specific modification of the pyrazole ring with an acyl chloride functionality, as seen in 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride, opens up avenues for further derivatization and optimization.

The acyl chloride group is a reactive handle that allows for facile introduction of various functional groups, enabling the synthesis of more complex molecules. This reactivity makes it an ideal choice for medicinal chemists looking to rapidly generate libraries of compounds for high-throughput screening. Additionally, the presence of the trifluoromethyl group not only enhances lipophilicity but also modulates the electronic properties of the molecule, which can be crucial for achieving optimal pharmacokinetic profiles.

Current research in the field of heterocyclic chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective drug candidates. The compound 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride serves as an excellent example of how strategic modifications can lead to improved biological activity. For instance, recent studies have shown that trifluoromethyl-substituted pyrazoles exhibit enhanced binding affinity to certain protein targets compared to their non-fluorinated counterparts. This observation underscores the significance of fluorine chemistry in modern drug discovery.

The synthesis and characterization of 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride have been reported in several academic publications, where its reactivity and potential applications have been thoroughly examined. One notable study demonstrated its utility as an intermediate in the preparation of more complex molecules with targeted biological activities. The ease with which this compound can be modified into various derivatives makes it a versatile building block for medicinal chemists working on diverse therapeutic areas.

Moreover, the compound's potential role in drug development aligns with broader trends in pharmaceutical innovation. With increasing emphasis on precision medicine and personalized therapies, there is a growing demand for novel molecular entities that can be tailored to specific patient needs. The structural features of 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride, particularly its heterocyclic core and reactive functional groups, position it as a promising candidate for further exploration in this context.

In conclusion, compound with CAS No. 1281984-41-5, identified by its product name 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoyl chloride, represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, including the presence of a trifluoromethyl group and a pyrazole core, make it a valuable scaffold for further chemical modifications and biological evaluations. The compound's reactivity and versatility underscore its potential applications in drug discovery and development, making it an attractive target for future research endeavors.